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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542 Get Quote

This guide provides comprehensive technical information on Tributyl(iodomethyl)stannane,

including its chemical identifiers, physicochemical properties, detailed experimental protocols

for its synthesis, and its applications in organic synthesis. The content is tailored for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Chemical Identifiers and Physicochemical
Properties
Tributyl(iodomethyl)stannane is an organotin compound widely used in organic synthesis.

Accurate identification and understanding its physical properties are crucial for its proper

handling and application.

Table 1: Chemical Identifiers for Tributyl(iodomethyl)stannane
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Identifier Value

CAS Number 66222-29-5[1][2][3][4][5]

IUPAC Name tributyl(iodomethyl)stannane[2]

Molecular Formula C₁₃H₂₉ISn[2][3][4]

Molecular Weight (MW) 430.97 g/mol [2]

MDL Number MFCD00161398[2][3]

SMILES CCCC--INVALID-LINK--(CCCC)CCCC[2]

Synonyms
n-Bu3SnCH2I, tributylstannylmethyl iodide,

iodomethyltributyltin[1][5]

Table 2: Physicochemical and Spectroscopic Data of Tributyl(iodomethyl)stannane
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Property Value

Appearance Light yellow or colorless liquid[1][2]

Purity >95%[2][3][6]

Boiling Point 106°C at 0.05 Torr[1]

Flash Point 157.8 ± 28.4 °C[1]

Storage Conditions Store at 0-8 °C[1][2]

¹H NMR (CDCl₃, 400 MHz) δ

0.90 (t, J = 7.3 Hz, 9H), 0.96–1.00 (m, 6H), 1.32

(dq, J = 14.2, 7.2 Hz, 6H), 1.49–1.57 (m, 6H),

1.94 (t, J(¹¹⁷/¹¹⁹Sn-¹H) = 18.0 Hz, 2H)[6]

¹³C NMR (CDCl₃, 101 MHz) δ 10.8, 13.8, 27.4, 29.0[6]

IR (film) cm⁻¹

2954, 2924, 2871, 2848, 1739, 1456, 1375,

1365, 1228, 1217, 875, 692, 664, 588, 515,

456[6]

HRMS (EI)

[M – CH₂I]⁺: Calculated 291.11292, Found

291.11326; [M – C₄H₉]⁺: Calculated 374.96262,

Found 374.96257[6]

Experimental Protocols
The following protocol is a modified procedure from Seitz et al., as published in Organic

Syntheses.[7]

Reaction Scheme: Tributyl(chloromethyl)stannane + NaI → Tributyl(iodomethyl)stannane +

NaCl

Materials and Equipment:

Tributyl(chloromethyl)stannane

Sodium iodide (NaI), ≥99.0%[7]

Acetone, anhydrous
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Round-bottom flask

Magnetic stirrer

Reflux condenser

Standard glassware for workup and purification

Procedure:

To a solution of tributyl(chloromethyl)stannane in anhydrous acetone, add an excess of

sodium iodide.

The reaction mixture is stirred and heated to reflux. The progress of the reaction can be

monitored by TLC.

After the reaction is complete, the mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The residue is partitioned between an organic solvent (e.g., hexanes) and water.

The organic layer is separated, washed with brine, and dried over anhydrous magnesium

sulfate.

The solvent is evaporated to yield the crude product.

Purification can be achieved via column chromatography on silica gel if necessary.[7]

Storage: Tributyl(iodomethyl)stannane can decompose over time at ambient temperature.

For best results, it should be stored as a degassed 1 M solution in hexanes at -10 °C and used

within a few days.[7]
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Workflow for the Synthesis of Tributyl(iodomethyl)stannane

Step 1: Preparation

Step 2: Synthesis Reaction

Step 3: Isolation

Step 4: Final Purification

Final Product

1. Reactants

Tributyl(chloromethyl)stannane
Sodium Iodide

Acetone

Mix reactants in a round-bottom flask.
Heat to reflux and stir.

Finkelstein Reaction

2. Reaction

Cool to room temperature.
Remove solvent (rotary evaporation).
Partition between hexanes and water.

Extraction

3. Workup

Dry organic layer (MgSO4).
Evaporate solvent.

Column chromatography (optional).

Drying & Concentration

4. Purification

Tributyl(iodomethyl)stannane

Yields Pure Product

Product

Click to download full resolution via product page

Caption: Synthesis workflow for Tributyl(iodomethyl)stannane.
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Applications in Organic Synthesis
Tributyl(iodomethyl)stannane is a versatile reagent, primarily utilized for the preparation of α-

heteroalkylstannanes and as a precursor for more reactive nucleophiles via tin-lithium

exchange.[6] These reactive intermediates are valuable in various carbon-carbon bond-forming

reactions.

A key application is in the Stannylamine Protocol (SnAP) for synthesizing C-substituted

morpholines from aldehydes.[8]

General Workflow:

An amino alcohol (e.g., DL-alaninol) is reacted with sodium hydride to form the

corresponding alkoxide.

This intermediate is then treated with tributyl(iodomethyl)stannane to generate an amino

stannane.[8]

The amino stannane is subsequently used in reactions with aldehydes to form functionalized

morpholines.[8]

This protocol allows for the creation of complex heterocyclic structures, which are important

scaffolds in medicinal chemistry.
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Application of Tributyl(iodomethyl)stannane in SnAP Reagent Synthesis

Amino Alcohol
(e.g., DL-alaninol)

Sodium Alkoxide Intermediate

Deprotonation

Sodium Hydride (NaH)

Amino Stannane (SnAP Reagent)

Stannylation

Tributyl(iodomethyl)stannane

C-Substituted Morpholine

Reaction

Aldehyde

Click to download full resolution via product page

Caption: Role of Tributyl(iodomethyl)stannane in SnAP reagent synthesis.

Safety Information
Organotin compounds, including Tributyl(iodomethyl)stannane, are hazardous and must be

handled with appropriate safety precautions.

Toxicity: Toxic if swallowed, harmful in contact with skin, and harmful if inhaled.[9] It causes

skin irritation and serious eye damage.[9] Prolonged or repeated exposure can cause

damage to organs.[9]

Handling: Use only in a well-ventilated area or under a fume hood.[9][10] Wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9][10]

Avoid all personal contact, including inhalation of vapors.[9] Do not eat, drink, or smoke

when using this product.[9]
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Fire Hazard: The substance is not considered a significant fire risk, but containers may burn.

[9]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[9] Avoid release to

the environment.[10]

First Aid:

Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing.

[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[10]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[11]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[10]

Always consult the Safety Data Sheet (SDS) before handling this chemical.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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